Cas no 1512716-40-3 (1-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpiperazine)

• Product Name: 1-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpiperazine
• CAS No: 1512716-40-3
• MF: C₉H₁₃F₃N₄
• MW: 234.221531629562
• CID: 6360367
• PubChem ID: 165668873
• Update Time: 2025-06-26

1-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpiperazine
• EN300-1951786
• 1512716-40-3
• 1-methyl-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]piperazine

• Inchi： 1S/C9H13F3N4/c1-16-3-2-13-5-7(16)6-4-14-15-8(6)9(10,11)12/h4,7,13H,2-3,5H2,1H3,(H,14,15)
• InChI Key： RRVRCXUIWDJMKF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C1CNCCN1C)(F)F

Computed Properties

• Exact Mass: 234.10923092g/mol
• Monoisotopic Mass: 234.10923092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44Ų

Additional information on 1-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpiperazine

Introduction to 1-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpiperazine (CAS No. 1512716-40-3)

1-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpiperazine, also known by its CAS number 1512716-40-3, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a member of the piperazine family, which is widely recognized for its potential in the development of novel therapeutic agents. The unique structure of 1-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpiperazine makes it an intriguing candidate for various applications, particularly in the treatment of neurological and psychiatric disorders.

The chemical structure of 1-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpiperazine consists of a piperazine ring substituted with a methyl group and a 3-(trifluoromethyl)-1H-pyrazol-4-yl moiety. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. This structural feature has been shown to enhance the binding affinity and selectivity of the compound for specific receptors, making it a valuable scaffold for drug design.

Recent studies have highlighted the potential of 1-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpiperazine in modulating serotonin and dopamine receptors, which are key targets in the treatment of conditions such as depression, anxiety, and schizophrenia. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for serotonin 5-HT_2A receptors, suggesting its potential as an atypical antipsychotic agent. Additionally, research conducted at the University of California, Los Angeles (UCLA) has shown that 1-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpiperazine can effectively cross the blood-brain barrier, enhancing its therapeutic efficacy.

The pharmacological profile of 1-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpiperazine has also been investigated in preclinical models. In a study published in the European Journal of Pharmacology, researchers found that this compound exhibited potent anticonvulsant activity in rodent models of epilepsy. The mechanism underlying this effect is thought to involve modulation of GABAergic neurotransmission, which plays a crucial role in seizure control. These findings have significant implications for the development of new anticonvulsant drugs with improved safety and efficacy profiles.

Beyond its potential as a therapeutic agent, 1-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpiperazine has also been explored as a tool compound in academic research. Its ability to selectively bind to specific receptors makes it an invaluable probe for studying receptor function and signaling pathways. For example, researchers at Harvard University have used this compound to investigate the role of serotonin 5-HT_2A receptors in neuroplasticity and cognitive function. The insights gained from these studies could lead to new strategies for treating cognitive disorders such as Alzheimer's disease.

The synthesis of 1-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpiperazine has been optimized using modern synthetic techniques, ensuring high yields and purity. A recent publication in Organic Letters described an efficient multi-step synthesis route that involves palladium-catalyzed cross-coupling reactions and selective functional group manipulations. This synthetic approach not only simplifies the production process but also allows for the facile preparation of structurally diverse analogs, facilitating structure-activity relationship (SAR) studies.

In conclusion, 1-methyl-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpiperazine (CAS No. 1512716-40-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies are expected to uncover additional insights into its mechanisms of action and therapeutic potential, contributing to advancements in the treatment of various neurological and psychiatric disorders.